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Abstract
Daphnilongeridine is a structurally complex member of the Daphniphyllum alkaloids, a diverse

family of natural products isolated from plants of the Daphniphyllum genus. This technical guide

provides a comprehensive overview of the chemical structure and stereochemistry of

Daphnilongeridine, including its molecular formula, weight, and key structural features.

Detailed information regarding its isolation from Daphniphyllum macropodum and its cytotoxic

properties are also presented. This document is intended to serve as a valuable resource for

researchers in natural product chemistry, medicinal chemistry, and drug discovery who are

interested in the unique architecture and potential therapeutic applications of this intricate

alkaloid.

Introduction
The Daphniphyllum alkaloids are a fascinating and structurally diverse class of natural products

that have captivated chemists for decades due to their complex, polycyclic skeletons and

significant biological activities.[1] These alkaloids are exclusively found in plants of the

Daphniphyllum genus, which are used in traditional medicine for various purposes.[2]

Daphnilongeridine, a notable member of this family, has been isolated from the branches of

Daphniphyllum macropodum Miq.[3] Its intricate three-dimensional structure and
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stereochemistry pose a significant challenge for chemical synthesis and offer a unique scaffold

for the development of novel therapeutic agents. This guide aims to consolidate the available

information on the chemical structure, stereochemistry, and biological properties of

Daphnilongeridine.

Chemical Structure and Properties
Daphnilongeridine is a C32 alkaloid with a complex hexacyclic ring system. Its fundamental

chemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₃₂H₅₁NO₄ [3]

Molecular Weight 513.76 g/mol [3]

CAS Number 922522-15-4 [3]

Appearance Powder [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

The chemical structure of Daphnilongeridine is characterized by a dense and highly intricate

arrangement of fused rings, typical of the Daphniphyllum alkaloids. The IUPAC name for

Daphnilongeridine is [(1S,2S,5S,7R,8R)-7-hydroxy-1,5-dimethyl-8-[2-

[(1S,2R,3R,7R,10S,11R,13S,14R)-1-methyl-14-propan-2-yl-12-

azapentacyclo[8.6.0.0²,¹³.0³,⁷.0⁷,¹¹]hexadecan-2-yl]ethyl]-6-oxabicyclo[3.2.1]octan-2-yl] acetate.

[3]

The stereochemistry of Daphnilongeridine is particularly complex, with multiple chiral centers

that define its unique three-dimensional shape. The specific spatial arrangement of these

centers is crucial for its biological activity.

Experimental Protocols
Isolation of Daphnilongeridine
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Daphnilongeridine is a naturally occurring alkaloid isolated from the branches of

Daphniphyllum macropodum Miq.[3] The general procedure for the isolation of Daphniphyllum

alkaloids from this plant involves the following steps, as exemplified by the isolation of other

alkaloids from the same genus:[2][4]

Fig. 1: General workflow for the isolation of Daphnilongeridine.

The powdered plant material is typically extracted with an organic solvent like ethanol. The

resulting extract is then concentrated and subjected to an acid-base extraction to selectively

isolate the alkaloid fraction. This crude alkaloid mixture is then separated using various

chromatographic techniques, such as silica gel column chromatography, followed by

preparative high-performance liquid chromatography (HPLC) to yield pure Daphnilongeridine.

Structural Elucidation
The complex structure and stereochemistry of Daphnilongeridine and related alkaloids are

determined using a combination of modern spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for establishing the connectivity of atoms and the

relative stereochemistry of the molecule.[2][4]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula.[4]

X-ray Crystallography: Single-crystal X-ray diffraction analysis provides unambiguous proof

of the molecular structure and absolute stereochemistry by determining the precise spatial

arrangement of atoms and bond lengths/angles.[4]

The logical workflow for structural elucidation is depicted below.
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Fig. 2: Logical workflow for the structural elucidation of Daphnilongeridine.

Biological Activity
Daphnilongeridine has been reported to exhibit cytotoxicity against several tumor cell lines.[3]

While specific IC₅₀ values for Daphnilongeridine are not widely published in readily accessible

literature, numerous other Daphniphyllum alkaloids isolated from Daphniphyllum macropodum

and related species have demonstrated significant cytotoxic effects against various human

cancer cell lines, including P-388, A-549, SGC-7901, and HL-60.[5] For instance,

daphnicyclidins M and N, also isolated from D. macropodum, showed IC₅₀ values of 5.7 µM

and 6.5 µM against P-388 cells, respectively.[5] The cytotoxic potential of Daphnilongeridine
warrants further investigation to determine its potency and selectivity against different cancer

cell types.

At present, there is no specific information available in the scientific literature regarding the

signaling pathways modulated by Daphnilongeridine or its precise mechanism of action. The

structural complexity and cytotoxic profile of Daphnilongeridine and its congeners make them

intriguing candidates for further biological evaluation to uncover their molecular targets and

potential as anticancer agents.
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Conclusion
Daphnilongeridine stands out as a remarkable example of the structural intricacy and

potential biological significance of the Daphniphyllum alkaloids. Its complex, stereochemically

rich architecture presents a formidable challenge to synthetic chemists and a unique

opportunity for the design of novel therapeutic agents. While its cytotoxic properties have been

noted, a more detailed investigation into its potency, selectivity, and mechanism of action is

required to fully assess its potential in drug development. This guide provides a foundational

understanding of the chemical and stereochemical features of Daphnilongeridine, which will

be instrumental for researchers working on the synthesis, biological evaluation, and therapeutic

application of this fascinating natural product. Further studies are needed to unlock the full

potential of Daphnilongeridine and other related alkaloids in the quest for new and effective

anticancer drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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